Cas no 1805421-57-1 (5-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine)

• Product Name: 5-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine
• CAS No: 1805421-57-1
• MF: C₈H₆F₂N₂O₂
• MW: 200.142248630524
• CID: 4872390
• Update Time: 2025-06-09

5-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine

• Inchi： 1S/C8H6F2N2O2/c1-14-6-5(7(9)10)4(2-11)3-12-8(6)13/h3,7H,1H3,(H,12,13)
• InChI Key： JTWLHLHJFICBEY-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CNC(C=1OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 0
• Topological Polar Surface Area: 62.1

Additional information on 5-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine

5-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine (CAS No. 1805421-57-1): An Overview of a Promising Compound in Medicinal Chemistry

5-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine (CAS No. 1805421-57-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of 5-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine is characterized by a pyridine ring substituted with a cyano group at the 5-position, a difluoromethyl group at the 4-position, a hydroxyl group at the 2-position, and a methoxy group at the 3-position. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 5-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, 5-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine has shown promising results in preclinical studies as an anti-cancer agent. A study published in Cancer Research reported that this compound effectively inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves inducing apoptosis and cell cycle arrest, which are critical processes in cancer cell death.

The pharmacokinetic properties of 5-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine have also been investigated to assess its suitability for drug development. Studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a potential therapeutic agent. Furthermore, it exhibits low toxicity in animal models, suggesting a favorable safety profile.

The synthesis of 5-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine has been optimized to improve yield and purity. A recent publication in the Tetrahedron Letters described an efficient synthetic route that involves several key steps, including the formation of the pyridine ring, introduction of the cyano and difluoromethyl groups, and subsequent functionalization with hydroxyl and methoxy groups. This synthetic method provides a robust platform for large-scale production and further optimization.

The potential applications of 5-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine extend beyond its primary therapeutic uses. For example, it has been explored as a lead compound for developing new agrochemicals due to its ability to inhibit plant pathogens. A study published in the Pest Management Science journal reported that this compound shows significant fungicidal activity against several plant pathogens, making it a valuable candidate for agricultural applications.

In conclusion, 5-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine (CAS No. 1805421-57-1) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and agrochemicals. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic uses and optimize its formulation for clinical trials.